Cas no 917383-06-3 (3-(cyclopropylmethyl)sulfanyl-4-methyl-4H-1,2,4-triazole)

• Product Name: 3-(cyclopropylmethyl)sulfanyl-4-methyl-4H-1,2,4-triazole
• CAS No: 917383-06-3
• MF: C₇H₁₁N₃S
• MW: 169.247339487076
• CID: 1969514
• PubChem ID: 57959845
• Update Time: 2025-10-28

3-(cyclopropylmethyl)sulfanyl-4-methyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole, 3-[(cyclopropylmethyl)thio]-4-methyl-
• F6616-1216
• 3-[(cyclopropylmethyl)sulfanyl]-4-methyl-4H-1,2,4-triazole
• 3-(cyclopropylmethylsulfanyl)-4-methyl-1,2,4-triazole
• SCHEMBL2054715
• 917383-06-3
• 3-((cyclopropylmethyl)thio)-4-methyl-4H-1,2,4-triazole
• DUJDGAJUWHLXDX-UHFFFAOYSA-N
• 3-[(Cyclopropylmethyl)thio]-4-methyl-4H-1,2,4-triazole
• AKOS040707008
• 3-(cyclopropylmethyl)sulfanyl-4-methyl-4H-1,2,4-triazole

• Inchi： 1S/C7H11N3S/c1-10-5-8-9-7(10)11-4-6-2-3-6/h5-6H,2-4H2,1H3
• InChI Key： DUJDGAJUWHLXDX-UHFFFAOYSA-N
• SMILES： S(C1=NN=CN1C)CC1CC1

Computed Properties

• Exact Mass: 169.06736854Da
• Monoisotopic Mass: 169.06736854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(cyclopropylmethyl)sulfanyl-4-methyl-4H-1,2,4-triazole

Recent Advances in the Study of 3-(Cyclopropylmethyl)sulfanyl-4-methyl-4H-1,2,4-triazole (CAS: 917383-06-3)

In recent years, the compound 3-(cyclopropylmethyl)sulfanyl-4-methyl-4H-1,2,4-triazole (CAS: 917383-06-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique triazole core and cyclopropylmethylsulfanyl moiety, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its pharmacological properties, synthetic pathways, and potential as a scaffold for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the compound's role as a potent inhibitor of specific enzymatic targets involved in inflammatory pathways. The research team employed a combination of molecular docking simulations and in vitro assays to demonstrate that 3-(cyclopropylmethyl)sulfanyl-4-methyl-4H-1,2,4-triazole exhibits high binding affinity to cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. The findings suggest that this compound could serve as a lead structure for developing novel anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant advancement was reported in a study focusing on the compound's antimicrobial properties. Researchers synthesized a series of derivatives based on the 3-(cyclopropylmethyl)sulfanyl-4-methyl-4H-1,2,4-triazole scaffold and evaluated their efficacy against multidrug-resistant bacterial strains. The results, published in Bioorganic & Medicinal Chemistry Letters, revealed that certain derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The study highlighted the importance of the cyclopropylmethylsulfanyl group in enhancing membrane permeability and disrupting bacterial cell wall synthesis.

In addition to its therapeutic potential, recent work has also addressed the synthetic challenges associated with 3-(cyclopropylmethyl)sulfanyl-4-methyl-4H-1,2,4-triazole. A team of organic chemists developed a novel, scalable synthesis route that improves yield and reduces the use of hazardous reagents. This methodological advancement, detailed in Organic Process Research & Development, is expected to facilitate further exploration of the compound's applications in drug discovery and development.

Looking ahead, researchers are investigating the compound's potential in oncology. Preliminary data from cell-based assays indicate that 3-(cyclopropylmethyl)sulfanyl-4-methyl-4H-1,2,4-triazole may modulate key signaling pathways involved in cancer cell proliferation and apoptosis. Ongoing studies aim to elucidate its mechanism of action and evaluate its efficacy in preclinical models of various cancers.

In conclusion, the growing body of research on 3-(cyclopropylmethyl)sulfanyl-4-methyl-4H-1,2,4-triazole (CAS: 917383-06-3) underscores its versatility and potential as a valuable tool in medicinal chemistry. Its applications span anti-inflammatory, antimicrobial, and possibly anticancer therapies, making it a compound of significant interest for future drug development efforts. Continued exploration of its pharmacological properties and optimization of its synthetic routes will be crucial for translating these findings into clinical applications.